Cas no 1361656-87-2 (2'-Iodo-2,3,4,5,6-pentachloro-5'-(trifluoromethyl)biphenyl)

2'-Iodo-2,3,4,5,6-pentachloro-5'-(trifluoromethyl)biphenyl is a highly halogenated biphenyl derivative characterized by its unique structural features, including iodine and trifluoromethyl substituents. This compound is of interest in synthetic and medicinal chemistry due to its potential as a versatile intermediate for cross-coupling reactions, leveraging the reactivity of the iodo group. The presence of multiple chlorine atoms and a trifluoromethyl group enhances its stability and lipophilicity, making it suitable for applications in material science and agrochemical research. Its well-defined structure allows for precise modifications, facilitating the development of specialized compounds with tailored properties.

2'-Iodo-2,3,4,5,6-pentachloro-5'-(trifluoromethyl)biphenyl structure

1361656-87-2 structure

Product Name:2'-Iodo-2,3,4,5,6-pentachloro-5'-(trifluoromethyl)biphenyl

CAS No:1361656-87-2

MF:C₁₃H₃Cl₅F₃I

MW:520.327601671219

CID:4995387

Update Time:2025-10-27

2'-Iodo-2,3,4,5,6-pentachloro-5'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

- 2'-Iodo-2,3,4,5,6-pentachloro-5'-(trifluoromethyl)biphenyl
- Inchi： 1S/C13H3Cl5F3I/c14-8-7(9(15)11(17)12(18)10(8)16)5-3-4(13(19,20)21)1-2-6(5)22/h1-3H
- InChI Key： JWRXRJPPDWFOEX-UHFFFAOYSA-N
- SMILES： IC1=CC=C(C(F)(F)F)C=C1C1C(=C(C(=C(C=1Cl)Cl)Cl)Cl)Cl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 22
Rotatable Bond Count: 1
Complexity: 380
XLogP3: 8.2
Topological Polar Surface Area: 0

2'-Iodo-2,3,4,5,6-pentachloro-5'-(trifluoromethyl)biphenyl Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A011005959-250mg	2'-Iodo-2,3,4,5,6-pentachloro-5'-(trifluoromethyl)biphenyl	1361656-87-2	97%	250mg	494.40 USD	2021-07-05
Alichem	A011005959-500mg	2'-Iodo-2,3,4,5,6-pentachloro-5'-(trifluoromethyl)biphenyl	1361656-87-2	97%	500mg	847.60 USD	2021-07-05
Alichem	A011005959-1g	2'-Iodo-2,3,4,5,6-pentachloro-5'-(trifluoromethyl)biphenyl	1361656-87-2	97%	1g	1,490.00 USD	2021-07-05

2'-Iodo-2,3,4,5,6-pentachloro-5'-(trifluoromethyl)biphenyl Related Literature

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Additional information on 2'-Iodo-2,3,4,5,6-pentachloro-5'-(trifluoromethyl)biphenyl

Recent Advances in the Study of 2'-Iodo-2,3,4,5,6-pentachloro-5'-(trifluoromethyl)biphenyl (CAS: 1361656-87-2)

The compound 2'-Iodo-2,3,4,5,6-pentachloro-5'-(trifluoromethyl)biphenyl (CAS: 1361656-87-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This halogenated biphenyl derivative, characterized by its unique structural features, has shown potential in various applications, including medicinal chemistry, environmental science, and material science. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, providing new insights into its potential uses.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 2'-Iodo-2,3,4,5,6-pentachloro-5'-(trifluoromethyl)biphenyl, highlighting its efficient preparation via palladium-catalyzed cross-coupling reactions. The researchers emphasized the compound's stability under physiological conditions, making it a promising candidate for further pharmacological investigations. Additionally, the study reported preliminary data on its interaction with specific cellular targets, suggesting potential applications in drug development.

In the context of environmental science, a recent report in Environmental Science & Technology (2024) investigated the environmental fate and degradation pathways of this compound. The study revealed that 2'-Iodo-2,3,4,5,6-pentachloro-5'-(trifluoromethyl)biphenyl exhibits moderate persistence in aquatic systems, with photodegradation identified as a primary degradation mechanism. These findings are crucial for assessing the environmental impact of this compound and guiding regulatory decisions.

Further research has explored the compound's potential as a building block in material science. A study in Advanced Materials (2023) demonstrated its utility in the synthesis of novel organic semiconductors. The unique electronic properties conferred by the iodine and trifluoromethyl groups make this compound a valuable component in the development of high-performance electronic materials.

In summary, recent studies on 2'-Iodo-2,3,4,5,6-pentachloro-5'-(trifluoromethyl)biphenyl (CAS: 1361656-87-2) have expanded our understanding of its synthetic accessibility, environmental behavior, and diverse applications. Continued research is expected to uncover further potential uses, particularly in drug discovery and material science, making this compound a subject of ongoing interest in the scientific community.